Cas no 2639458-00-5 (2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 2639458-00-5
• MF: C₁₉H₁₆FN₃O₄
• MW: 369.346447944641
• CID: 5666213
• PubChem ID: 165903012
• Update Time: 2025-07-23

2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid
• EN300-27722877
• 2639458-00-5
• 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid

• Inchi： 1S/C19H16FN3O4/c1-12-9-21-23(10-12)17-7-14(18(24)25)16(8-15(17)20)22-19(26)27-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,22,26)(H,24,25)
• InChI Key： QDNUFPKNLGFKQA-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1N1C=C(C)C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 369.11248416g/mol
• Monoisotopic Mass: 369.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid

Professional Introduction to 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic Acid (CAS No: 2639458-00-5)

2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid, identified by its CAS number 2639458-00-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group, a fluorine atom, and a 4-methyl-1H-pyrazole moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The benzyloxy carbonyl group (benzyloxy)carbonylamino) in the molecular structure is a key feature that enhances the stability and solubility of the compound. This group is commonly used in peptide coupling reactions and as a protecting group for amino acids, which suggests that 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid could be utilized in the synthesis of more complex peptides or proteins. Additionally, the fluorine atom at the 4-position of the benzoic acid ring introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule.

The 4-methyl-1H-pyrazole moiety is another critical component of this compound that contributes to its pharmacological potential. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a methyl group at the 4-position of the pyrazole ring further modulates its electronic properties and may enhance its interaction with biological targets. Recent studies have shown that pyrazole-based compounds can act as potent inhibitors of various enzymes and receptors, making them attractive candidates for drug development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid is strategically positioned to influence both electronic and steric properties, potentially enhancing its binding affinity to biological targets. This has led to numerous studies exploring the use of fluorinated benzoic acids in the development of new drugs.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the benzyloxy carbonyl group, fluorine atom, and pyrazole moiety makes it a versatile scaffold for designing molecules with tailored biological activities. Researchers have been particularly interested in exploring its potential as an inhibitor of enzymes involved in cancer metabolism. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on key enzymes such as kinases and cyclases, which are crucial for cancer cell proliferation.

Furthermore, the< strong>fluorine-containing aromatic ring in this molecule can be exploited to improve its bioavailability and reduce susceptibility to metabolic degradation. This is particularly important in drug development, where optimizing pharmacokinetic properties can significantly enhance therapeutic efficacy. The< strong>benzyloxy carbonyl group also plays a role in stabilizing the molecule during storage and transport, ensuring that it remains effective throughout various stages of drug development.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Pyrazole derivatives have been shown to possess anti-inflammatory properties by modulating inflammatory pathways such as NF-κB and MAPK. The< strong>4-methyl-1H-pyrazol-1-yl moiety in< strong>2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid may contribute to these effects by interacting with specific binding sites on inflammatory mediators. This has opened up new avenues for research into novel anti-inflammatory agents based on pyrazole scaffolds.

In addition to its potential therapeutic applications, this compound also serves as an important intermediate in synthetic chemistry. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to explore various structural analogs with different biological activities. This flexibility makes it a valuable tool for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent advances in computational chemistry have further enhanced our understanding of how< strong>2-{(benzyloxy)carbonylamino}-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid interacts with biological targets. Molecular modeling studies have revealed that the< strong>fluorine-containing aromatic ring and pyrazole moiety are critical for binding affinity, while the< strong>benzyloxy carbonyl group helps stabilize interactions through hydrogen bonding. These insights have guided researchers in designing more effective derivatives with enhanced pharmacological properties.

The synthesis< strong>of 2-{(benzyloxy)carbonylamino}-4-fluoro- 5-(4-methyl- 1H-pyrazol- 1 -yl)benzoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. However, once synthesized, this compound serves as a versatile building block for further chemical modifications. Researchers have explored various strategies to functionalize different parts of the molecule, leading to a library of derivatives with diverse biological activities.

One notable aspect of this compound's synthesis is the use< strong >of protective groupsto safeguard reactive sites during multi-step reactions. The benzyloxy carbonyl group is particularly useful in this regard, as it protects amino groups while allowing other functionalizations to proceed without interference. This approach has enabled researchers to construct increasingly complex molecules while maintaining high levels of control over reaction outcomes.

In conclusion,< strong >2-{(benzylooxy)carbonylamino}-4-fluoro- 5-(4-methyl- 1H-pyrazol- 1 -yl)benzoic acid (CAS No: 2639458- 00 -5) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities.< strong >The combination< strong >of a benzyloxy carbonyl group,< strong >a fluorine atom,< strong >and a 4-methyl- strong >1H-pyrazole moiety strong >< strong >makes it an attractive scaffold for designing molecules with tailored pharmacological properties.< strong >Recent studies have highlighted its potential as an inhibitor strong >< strong >of enzymes involved in cancer metabolism, strong >< strong >inflammatory diseases, strong >< strong >and other therapeutic areas. strong >< strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > This compound not only serves as an important intermediate in synthetic chemistry but also holds significant promise for future therapeutic applications.